Cas no 1342542-91-9 (3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine
• CAS No: 1342542-91-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD19666672
• CID: 5243652
• PubChem ID: 64164575
• Update Time: 2025-11-07

3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-(2,3-Dihydrobenzofuran-5-yl)-4,5-dihydroisoxazol-5-yl)methanamine
• starbld0039450
• [3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-yl]methanamine
• 5-Isoxazolemethanamine, 3-(2,3-dihydro-5-benzofuranyl)-4,5-dihydro-
• 3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine

• MDL： MFCD19666672
• Inchi： 1S/C12H14N2O2/c13-7-10-6-11(14-16-10)8-1-2-12-9(5-8)3-4-15-12/h1-2,5,10H,3-4,6-7,13H2
• InChI Key： UHZZZORGKUJRQY-UHFFFAOYSA-N
• SMILES： O1C(CN)CC(C2C=CC3=C(C=2)CCO3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 0.9
• Topological Polar Surface Area: 56.8

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine

Exploring the Potential of 3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine (CAS No. 1342542-91-9) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine (CAS No. 1342542-91-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzofuran and oxazole moieties, represents a promising scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of neurological and inflammatory disorders, which aligns with current trends in precision medicine.

The molecular structure of 3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine combines a dihydrobenzofuran ring with a dihydrooxazole unit, linked to a methanamine group. This configuration offers versatility in chemical modifications, making it a valuable intermediate for synthesizing derivatives with enhanced bioactivity. Recent studies highlight its potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. Such applications resonate with the growing demand for targeted therapies in conditions like chronic pain and metabolic diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 1342542-91-9 involves multi-step organic reactions, often employing catalytic hydrogenation and cyclization techniques. Innovations in green chemistry have also influenced its production, with researchers optimizing solvent-free or low-waste protocols to align with sustainability goals—a key concern among modern consumers and industries. These advancements address frequently searched queries like "eco-friendly synthesis of heterocyclic compounds" or "scalable methods for amine derivatives."

Beyond pharmaceuticals, 3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine has sparked interest in materials science. Its rigid yet functionalizable structure makes it a candidate for designing organic semiconductors or fluorescent probes, areas gaining traction in renewable energy and diagnostic technologies. This dual applicability underscores its relevance to interdisciplinary research, a trend reflected in rising searches for "multi-functional organic compounds" and "bio-inspired materials."

Quality control and analytical characterization of this compound rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Rigorous purity standards are critical, especially when exploring its biological effects—a point emphasized in recent publications and online forums discussing "challenges in heterocyclic compound analysis." Such details cater to professionals seeking reliable data for regulatory submissions or peer-reviewed studies.

In summary, 3-(2,3-dihydro-1-benzofuran-5-yl)-4,5-dihydro-1,2-oxazol-5-ylmethanamine exemplifies the convergence of synthetic ingenuity and therapeutic potential. Its study addresses contemporary needs in healthcare and technology while responding to societal priorities like sustainability and innovation. As research progresses, this compound may well emerge as a cornerstone in next-generation scientific breakthroughs.